Cas no 70174-49-1 (3-Oxabicyclo[4.1.0]hept-4-en-2-one, 4,7,7-trimethyl-, (1R)-)

• Product Name: 3-Oxabicyclo[4.1.0]hept-4-en-2-one, 4,7,7-trimethyl-, (1R)-
• CAS No: 70174-49-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 547609
• PubChem ID: 11789393
• Update Time: 2025-04-19

3-Oxabicyclo[4.1.0]hept-4-en-2-one, 4,7,7-trimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[4.1.0]hept-4-en-2-one, 4,7,7-trimethyl-, (1R)-
• (6R)-3,7,7-trimethyl-4-oxabicyclo[4.1.0]hept-2-en-5-one
• (1R,6S)-4,7,7-Trimethyl-3-oxabicyclo[4.1.0]hept-4-en-2-one
• 3-oxabicy<wbr>
• LogP
• (1R,cis)-4,7,7-Trimethyl-3-oxabicyclo[4.1.0]hept-4-en-2-one
• SCHEMBL10696152
• EC 615-077-1
• (1R,6S)- 4,7,7-Trimethyl-3-oxabicyclo(4.1.0)hept-4-en-2-one
• 70174-49-1
• WHUFACPDKQXVMW-BQBZGAKWSA-N

• Inchi： 1S/C9H12O2/c1-5-4-6-7(8(10)11-5)9(6,2)3/h4,6-7H,1-3H3/t6-,7-/m0/s1
• InChI Key： WHUFACPDKQXVMW-BQBZGAKWSA-N
• SMILES： O1C(C)=C[C@H]2[C@@H](C1=O)C2(C)C

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones